![molecular formula C17H14N4O6 B4680932 3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate](/img/structure/B4680932.png)
3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate
Overview
Description
3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of pyrazolopyrimidine derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate is not fully understood. However, it has been reported to inhibit the activity of protein kinases by binding to the ATP-binding site of the kinase domain. This results in the inhibition of downstream signaling pathways, leading to the suppression of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. It has also been reported to possess anti-inflammatory and antiviral activities. In addition, this compound has shown potential as an inhibitor of protein kinases, which play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate in lab experiments include its potent pharmacological activities, high yield and purity, and ease of synthesis. However, the limitations include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on 3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate. These include:
1. Further studies to fully understand its mechanism of action and identify its molecular targets.
2. Development of more efficient and environmentally friendly synthesis methods.
3. Evaluation of its potential as a therapeutic agent for various diseases.
4. Investigation of its pharmacokinetics and toxicity in vivo.
5. Exploration of its potential as a lead compound for the development of new drugs.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in medicinal chemistry. Its potent pharmacological activities, ease of synthesis, and high yield and purity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its potential as a therapeutic agent.
Scientific Research Applications
The potential applications of 3-ethyl 7-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate in medicinal chemistry have been extensively studied. This compound has been reported to exhibit various pharmacological activities such as antitumor, anti-inflammatory, and antiviral activities. It has also shown potential as an inhibitor of protein kinases, which play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
3-O-ethyl 7-O-methyl 5-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine-3,7-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O6/c1-3-27-16(22)12-9-18-20-14(17(23)26-2)8-13(19-15(12)20)10-5-4-6-11(7-10)21(24)25/h4-9H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPNQWIKBBDUGRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2N=C(C=C(N2N=C1)C(=O)OC)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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